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An objective guide for researchers on the efficacy and bioavailability of organic versus

inorganic manganese supplements in animal feed, supported by experimental evidence.

Manganese (Mn) is an essential trace mineral critical for the normal physiological function of

animals. It acts as a cofactor for numerous enzymes involved in growth, bone development,

metabolism of carbohydrates and lipids, and antioxidant defense.[1][2] While naturally present

in many feed ingredients, its concentration and bioavailability can be variable, necessitating

supplementation to meet the nutritional requirements of modern livestock, particularly in rapidly

growing poultry and swine.[3] The choice of manganese source, broadly categorized as

inorganic salts or organic chelates, significantly impacts its absorption and subsequent efficacy.

This guide provides a comparative analysis of common manganese sources, presenting

experimental data on their performance and detailing the methodologies used for their

evaluation.

Comparative Bioavailability and Performance
The bioavailability of manganese—the proportion of the ingested mineral that is absorbed and

utilized by the animal—is a key determinant of a supplement's effectiveness. Organic sources,

such as manganese proteinates and amino acid chelates, are often reported to have higher

bioavailability compared to inorganic sources like manganese sulfate (MnSO₄) and manganese

oxide (MnO).[4][5] This is attributed to the chelation process, which protects the mineral from

forming insoluble complexes in the digestive tract, thereby facilitating its absorption.[6]
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Broiler Chickens
Studies in broiler chickens consistently demonstrate the impact of manganese source on bone

development and performance. Tibia manganese concentration is a primary indicator of

bioavailability.

Table 1: Relative Bioavailability (RBV) of Different Manganese Sources in Broiler Chickens

Manganese
Source

Animal Model Key Metric
RBV (%)
(MnSO₄ =
100%)

Reference

Manganese
Proteinate

Broiler
Chickens

Tibia Mn
Concentration

105% [1]

Manganese

Proteinate
Broiler Chickens

Liver Mn

Concentration
128% [1]

Manganese

Proteinate
Broiler Chickens Bone Strength 111% [1]

Manganese

Threonine
Broiler Chickens

Tibia Mn

Concentration
150% [7]

Manganese

Threonine
Broiler Chickens Body Weight 185% [7]

Manganese

Threonine
Broiler Chickens

Feed Conversion

Ratio
433% [7]

| Manganese Oxide | Broiler Chickens | Tibia Mn Concentration | 61-74% |[3] |

Note: Relative Bioavailability (RBV) is determined using the slope-ratio assay, comparing the

response (e.g., tibia Mn concentration) to different intake levels of a test source against a

standard source, typically MnSO₄.

While some studies show no significant differences in overall performance variables like weight

gain or feed intake between sources, the underlying mineral deposition and bone quality are

often improved with organic forms.[1] For instance, manganese threonine chelate has been
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shown to significantly increase mean body weight and improve the feed conversion ratio

compared to manganese sulfate.[7] Conversely, manganese oxides have demonstrated lower

bioavailability than manganese sulfate.[3]

Laying Hens
In laying hens, manganese is crucial for eggshell quality.[1][4] A deficiency can lead to thinner

shells and an increase in cracked eggs.[1][4] Supplementation with both organic and inorganic

manganese has been shown to enhance egg production, egg mass, and feed conversion ratio

compared to non-supplemented diets.[8] Studies indicate that organic manganese sources can

be more effective than inorganic ones at improving eggshell strength, even at lower inclusion

levels.[1] For example, dietary supplementation with 80 mg/kg of Mn from manganese glycine

resulted in greater eggshell strength compared to a diet with 120 mg/kg of Mn from manganese

sulfate.

Experimental Protocols
Accurate evaluation of manganese sources relies on standardized and robust experimental

methodologies. Below are detailed protocols for key experiments cited in manganese nutrition

research.

Manganese Bioavailability Assay in Poultry
This protocol is designed to determine the relative bioavailability of a test manganese source

compared to a standard, typically manganese sulfate.
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Phase 1: Preparation

Phase 2: Feeding Trial

Phase 3: Sample Collection & Analysis

Phase 4: Data Interpretation

Day-old chicks randomly assigned to
replicated pens in battery brooders.

Basal diet formulated to be low in Mn.
Experimental diets created by adding graded levels
(e.g., 0, 60, 90, 120 ppm) of Mn from the standard

(MnSO₄) and test sources.

Birds fed experimental diets ad libitum
for a set period (e.g., 21 days).

Monitor and record body weight,
feed consumption, and mortality.

At trial end, euthanize birds.
Excise tibias from all birds, remove soft tissue,

and dry to a constant weight.

Ash tibia samples in a muffle furnace.
Digest the ash with an oxidizing acid mixture.

Determine Mn concentration in the digested
solution using Atomic Absorption Spectrometry (AAS)

or ICP-AES.

Perform multiple linear regression of tibia Mn
concentration on supplemental Mn intake.

Calculate Relative Bioavailability Value (RBV)
using the slope-ratio method:

RBV (%) = (Slope of Test Source / Slope of Standard Source) x 100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Manganese in poultry nutrition and its effect on performance and eggshell quality | World's
Poultry Science Journal | Cambridge Core [cambridge.org]

2. feedinglivestock.vic.gov.au [feedinglivestock.vic.gov.au]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. scispace.com [scispace.com]

5. pubs.acs.org [pubs.acs.org]

6. benchchem.com [benchchem.com]

7. medtextpublications.com [medtextpublications.com]

8. MnSOD in Oxidative Stress Response-Potential Regulation via Mitochondrial Protein
Influx - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Analysis of Manganese Sources for
Animal Nutrition Supplements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085169#comparative-study-of-manganese-sources-
for-animal-nutrition-supplements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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